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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of phenol in a

variety of common organic solvents. Understanding the solubility of phenol is critical for a wide

range of applications, from chemical synthesis and extraction processes to its use as a

precursor in the pharmaceutical industry. This document offers quantitative solubility data,

detailed experimental methodologies for solubility determination, and a visual representation of

a standard experimental workflow.

Core Concepts in Phenol Solubility
Phenol (C₆H₅OH) is an aromatic organic compound characterized by a hydroxyl (-OH) group

directly bonded to a benzene ring. This structure imparts a unique combination of polar and

non-polar characteristics, governing its solubility behavior. The hydroxyl group allows phenol to
participate in hydrogen bonding, which is a key factor in its solubility in polar solvents.[1][2]

Conversely, the non-polar benzene ring contributes to its solubility in less polar organic

solvents.[1][3] The general principle of "like dissolves like" is a useful starting point for

predicting the solubility of phenol.
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The following table summarizes the available quantitative and qualitative data on the solubility

of phenol in various organic solvents. It is important to note that solubility is temperature-

dependent; where available, the temperature at which the measurement was taken is provided.
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Solvent
Chemical
Formula

Solubility (
g/100 mL)

Temperature
(°C)

Observations

Alcohols

Methanol CH₃OH Very Soluble Not Specified

Phenol is readily

soluble in

methanol.[4][5]

Ethanol C₂H₅OH Very Soluble Not Specified

Phenol is very

soluble in

ethanol.[6][7]

Ethers

Diethyl Ether (C₂H₅)₂O Very Soluble Not Specified

Phenol exhibits

high solubility in

diethyl ether.[4]

[7]

Ketones

Acetone (CH₃)₂CO Miscible Not Specified

Phenol is

miscible with

acetone.[7]

Halogenated

Solvents

Chloroform CHCl₃ Very Soluble Not Specified

Phenol is very

soluble in

chloroform.[4][7]

Dichloromethane CH₂Cl₂ Very Soluble Not Specified

Phenol is

reported to be

very soluble in

dichloromethane.

[8]

Carbon

Tetrachloride
CCl₄ Soluble Not Specified
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Aromatic

Hydrocarbons

Benzene C₆H₆ ~8.33 Not Specified

Calculated from

1 g in 12 mL.[7]

[8]

Toluene C₇H₈ Soluble Not Specified

The similarity in

structure

contributes to

solubility.[3]

Other Solvents

Glycerol C₃H₈O₃ Very Soluble Not Specified

Phenol is very

soluble in

glycerol.[6][7]

Carbon Disulfide CS₂ Very Soluble Not Specified

Phenol is

reported to be

very soluble in

carbon disulfide.

[7]

Hexane C₆H₁₄ Almost Insoluble Not Specified

Phenol is almost

insoluble in

hexane.[8]

Petroleum Ether - Almost Insoluble Not Specified

Phenol is almost

insoluble in

petroleum ether.

[6]

Aqueous

Systems

Water H₂O 8.3 20

Sparingly soluble

in cold water.[4]

[9]

Aqueous Alkali

Hydroxides

e.g., NaOH(aq) Very Soluble Not Specified Phenol is weakly

acidic and reacts
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with strong

bases to form

highly soluble

phenoxide salts.

[4][7]

Experimental Protocol for Determining Phenol
Solubility
A common and reliable method for determining the solubility of a solid compound like phenol in
a liquid solvent is the shake-flask method.[10] This method involves creating a saturated

solution of the solute in the solvent and then determining the concentration of the solute in that

solution.

Materials and Equipment:

Phenol (analytical grade)

Selected organic solvents (high purity)

Conical flasks or vials with airtight stoppers

Constant temperature water bath or incubator shaker

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,

HPLC)

Procedure:

Preparation of Supersaturated Solution: An excess amount of phenol is added to a known

volume of the organic solvent in a conical flask. This ensures that the solution will become
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saturated.

Equilibration: The flask is sealed to prevent solvent evaporation and placed in a constant

temperature water bath or shaker. The mixture is agitated for a prolonged period (e.g., 24-48

hours) to ensure that equilibrium is reached and the solution is saturated.

Phase Separation: After equilibration, the flask is allowed to stand undisturbed at the same

constant temperature to allow the undissolved solid phenol to settle.

Sampling: A sample of the supernatant (the clear, saturated solution) is carefully withdrawn

using a pipette. To avoid transferring any solid particles, the sample is immediately filtered

through a syringe filter that is compatible with the organic solvent.

Dilution: The filtered, saturated solution is then accurately diluted with the same organic

solvent to a concentration that falls within the analytical range of the chosen measurement

technique.

Quantification: The concentration of phenol in the diluted sample is determined using a

calibrated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid

Chromatography (HPLC).

Calculation: The solubility of phenol in the solvent is calculated from the measured

concentration of the diluted sample, taking into account the dilution factor. The results are

typically expressed in grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in the shake-flask method for

determining phenol solubility.
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Preparation

Equilibration

Sampling

Analysis

Result

Add excess phenol to a known volume of solvent

Seal the container

Agitate at a constant temperature for 24-48 hours

Allow undissolved solid to settle

Withdraw supernatant

Filter the sample

Dilute the filtered sample

Measure phenol concentration (e.g., UV-Vis, HPLC)

Calculate solubility

Click to download full resolution via product page

Shake-flask method workflow for solubility determination.
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Applications in Drug Development
The solubility of phenol and its derivatives is a critical parameter in drug development for

several reasons:

Synthesis: Phenolic compounds are precursors to a wide range of pharmaceuticals. Their

solubility in reaction solvents dictates the choice of reaction conditions and purification

methods.

Formulation: The solubility of a drug substance in various excipients and solvent systems is

fundamental to developing a stable and bioavailable dosage form.

Extraction and Purification: Phenol-chloroform extraction is a classic method for purifying

nucleic acids, relying on the differential solubility of macromolecules in these solvents.[11]

Pre-formulation Studies: Understanding the solubility profile of a new chemical entity

containing a phenolic moiety is a crucial first step in the pre-formulation process.

This guide provides a foundational understanding of phenol's solubility in organic solvents,

offering valuable data and methodologies for professionals in research and drug development.

For specific applications, it is always recommended to perform experimental verification of

solubility under the precise conditions of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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